4-Chloro-3-iodopyridine-2-carboxamide

• Molecular Formula: C6H4ClIN2O
• Molecular Weight: 282.46 g/mol
• IUPAC Name: 4-chloro-3-iodopyridine-2-carboxamide
• InChI: InChI=1S/C6H4ClIN2O/c7-3-1-2-10-5(4(3)8)6(9)11/h1-2H,(H2,9,11)
• InChI Key: IVVKBPOSXABZGQ-UHFFFAOYSA-N
• Canonical SMILES: C1=CN=C(C(=C1Cl)I)C(=O)N

Description

Significance of Halogenated Pyridine (B92270) Scaffolds in Organic Synthesis and Medicinal Chemistry

Halogenated pyridine scaffolds are fundamental building blocks in the realms of organic synthesis and medicinal chemistry. nih.gov The presence of halogen atoms on the pyridine ring dramatically influences the molecule's reactivity and biological profile. In organic synthesis, the carbon-halogen bond serves as a versatile handle for a wide array of cross-coupling reactions, enabling the construction of complex molecular architectures. nih.gov The differential reactivity of various halogens (e.g., iodine being more reactive than chlorine in many coupling reactions) allows for selective and sequential functionalization.

In medicinal chemistry, the incorporation of halogens can significantly impact a drug candidate's pharmacokinetic and pharmacodynamic properties. researchgate.net Halogen atoms can alter a molecule's lipophilicity, which in turn affects its absorption, distribution, metabolism, and excretion (ADME) profile. researchgate.net Furthermore, halogens can participate in halogen bonding, a non-covalent interaction with biological macromolecules that can enhance binding affinity and selectivity for a specific target. namiki-s.co.jp The strategic placement of halogens on a pyridine ring can therefore lead to compounds with improved potency and therapeutic efficacy. nih.gov The diverse applications of halogenated pyridines are evident in numerous approved drugs across various therapeutic areas. nih.gov

Academic Relevance of Pyridine-2-carboxamide Derivatives

The pyridine-2-carboxamide moiety is a privileged scaffold in medicinal chemistry, recognized for its ability to engage in multiple hydrogen bonding interactions and coordinate with metal ions. This has led to the development of a wide range of biologically active compounds. tandfonline.com For instance, derivatives of pyridine-2-carboxamide have shown potent inhibitory activity against various enzymes, including hematopoietic progenitor kinase 1 (HPK1), making them promising candidates for cancer immunotherapy. nih.govresearchgate.net

The academic interest in this scaffold also extends to its antimicrobial properties. nih.govresearchgate.net Researchers have synthesized and evaluated numerous pyridine-2-carboxamide derivatives for their activity against various bacterial and fungal strains. tandfonline.comrsc.org The ability of the carboxamide group to form strong hydrogen bonds is often crucial for the interaction with biological targets, leading to the disruption of essential cellular processes in pathogens. mdpi.com The versatility of the pyridine-2-carboxamide core structure allows for extensive structure-activity relationship (SAR) studies, where modifications to the pyridine ring or the carboxamide substituent can lead to optimized biological activity. researchgate.net

Historical Context of Halogenation Strategies for Pyridine Systems

The halogenation of pyridine has been a long-standing challenge in organic synthesis. nih.gov The electron-deficient nature of the pyridine ring makes it less susceptible to electrophilic aromatic substitution reactions compared to benzene (B151609). nih.govnsf.gov Historically, harsh reaction conditions, such as high temperatures and the use of strong acids, were often required to achieve halogenation, frequently leading to a lack of regioselectivity and limited functional group tolerance. nih.govnsf.gov

Over the decades, significant progress has been made in developing milder and more selective methods for pyridine halogenation. nih.gov Early methods often relied on electrophilic halogenation, which typically directs substitution to the 3-position. nih.gov Accessing other isomers, such as 2- and 4-halopyridines, required more sophisticated multi-step strategies, for instance, via the corresponding N-oxides. nih.gov

Synthetic Methodologies for 4 Chloro 3 Iodopyridine 2 Carboxamide and Related Halogenated Pyridine 2 Carboxamides

Regioselective Halogenation Approaches for Pyridine (B92270) Ring Systems

The introduction of halogen atoms at specific positions on the pyridine ring is a foundational step in the synthesis of complex derivatives. The electron-deficient nature of the pyridine ring makes it less reactive towards standard electrophilic aromatic substitution, necessitating specialized methods for controlled halogenation. nih.govchemrxiv.org

A significant challenge in pyridine chemistry is the selective functionalization of the C4 position. A modern approach utilizes specially designed phosphine (B1218219) reagents to achieve C4-selective halogenation. nih.govresearchgate.netacs.org This two-step strategy involves the installation of a phosphonium (B103445) salt at the 4-position of the pyridine ring, which then acts as a leaving group that can be displaced by a halide nucleophile. nih.govchemrxiv.org

The mechanism proceeds via a nucleophilic aromatic substitution (SNAr) pathway. nih.govacs.org The phosphine reagent, often featuring electron-deficient pyridyl ligands, enhances the electrophilicity of the resulting phosphonium salt, making it more susceptible to attack by halide ions. chemrxiv.org Computational studies have indicated that the elimination of the phosphine is the rate-determining step of the reaction. nih.govacs.org This method is effective for a broad range of unactivated pyridines and can be applied in the late-stage halogenation of complex molecules. nih.govresearchgate.net

Pyridine Substrate	Halogenating Agent	Yield of C4-Halogenated Product
Pyridine	LiCl	Moderate
3-Methylpyridine	LiCl	High
3-Phenylpyridine	LiCl	High
2-Chloropyridine (B119429)	LiCl	Moderate

This interactive table summarizes the general applicability of phosphine-reagent mediated C4-halogenation.

The conversion of pyridines to their corresponding N-oxides is a classical strategy to alter the reactivity of the ring. The N-oxide functionality increases the electron density on the oxygen atom while making the C2 and C4 positions more electrophilic and susceptible to nucleophilic attack. researchgate.netscripps.edu This activation allows for regioselective functionalization that is otherwise difficult to achieve. researchgate.net

For C2-halogenation, the pyridine N-oxide is typically treated with an activating agent, such as phosphorus oxychloride (POCl₃) or thionyl chloride (SOCl₂). scripps.edu The oxygen atom of the N-oxide attacks the electrophilic reagent, forming an intermediate that is highly activated towards nucleophilic attack by the chloride ion at the C2 position. A subsequent elimination step rearomatizes the ring and delivers the 2-chloropyridine product. scripps.edu This methodology provides a practical and efficient route to various 2-halo-substituted pyridines. nih.gov A variety of nucleophiles can be introduced at the C2 position using this general approach with appropriate activating agents. researchgate.netacs.org

Directing substituents to the C3 position of the pyridine ring is notoriously challenging due to the electronic properties of the heterocycle. researchgate.netresearchgate.net A novel strategy circumvents this issue by temporarily dearomatizing the pyridine ring. researchgate.net This method involves a modified Zincke reaction, where the pyridine ring is opened by a secondary amine in the presence of an activating agent like triflic anhydride (B1165640) (Tf₂O), forming an acyclic azatriene intermediate known as a Zincke imine. chemrxiv.orgnsf.gov

This transformation from an electron-deficient heterocycle to a polarized alkene intermediate allows for facile and highly regioselective electrophilic halogenation with reagents like N-halosuccinimides (NCS, NBS, NIS). chemrxiv.orgnih.gov Following halogenation, the intermediate undergoes a ring-closing step to regenerate the aromatic pyridine ring, now bearing a halogen at the C3 position. researchgate.net Experimental and computational studies have shown that for chlorination and bromination, the irreversible carbon-halogen bond formation is the selectivity-determining step. chemrxiv.orgnsf.gov In contrast, for iodination, the C-I bond formation is reversible, and the subsequent deprotonation step dictates the regioselectivity. nsf.gov

Pyridine Substrate	Halogen Source	Selectivity (C3 vs. C5)
4-Phenylpyridine	NBS	High for C3
4-Cyanopyridine	NCS	High for C3
2-Chloropyridine	NIS	Moderate for C3
2-Benzyloxypyridine	NBS	High for C3

This interactive table illustrates the regioselectivity of the Zincke imine halogenation strategy for various substrates.

An alternative to the functionalization of a pre-existing pyridine ring is the construction of the halogenated ring itself. One such method involves the copper(I) chloride-catalyzed addition of polyhaloacetonitriles to olefins. acs.orgacs.org This reaction forms halogenated difunctional adducts which can then be cyclized under acidic conditions to yield a variety of halogenated pyridines in high yields. acs.org This approach allows for the synthesis of pyridines with diverse halogen and mixed-halogen substitution patterns, depending on the choice of the starting polyhaloacetonitrile. acs.org

Formation of the Pyridine-2-carboxamide Moiety

The final key structural feature of the target compound is the carboxamide group at the C2 position. This functionality is typically introduced through the amidation of a corresponding pyridine-2-carboxylic acid precursor.

The formation of an amide bond from a carboxylic acid and an amine is a fundamental transformation in organic synthesis. For pyridine-2-carboxylic acid (picolinic acid) precursors, several standard methods can be employed.

A common approach involves the conversion of the carboxylic acid to a more reactive acyl chloride, typically using thionyl chloride (SOCl₂) or oxalyl chloride. researchgate.net The resulting acyl chloride readily reacts with an amine to form the desired amide. Interestingly, the reaction of picolinic acid with thionyl chloride can sometimes lead to concurrent chlorination of the pyridine ring, for instance at the C4 position, yielding products like 4-chloro-N-alkyl-N-phenylpicolinamides in a one-pot reaction. researchgate.net

Alternatively, direct condensation of the carboxylic acid and amine can be achieved using coupling agents. Reagents such as HBTU (O-(Benzotriazol-1-yl)-N,N,N',N'-tetramethyluronium hexafluorophosphate), in combination with a non-nucleophilic base, are highly efficient for this purpose, often leading to high yields in short reaction times. acs.org Other metal-based mediators, such as TiCl₄, can also facilitate the direct condensation, providing the amide products in moderate to excellent yields. nih.gov Boron-based reagents like B(OCH₂CF₃)₃ have also been shown to be effective for the direct amidation of carboxylic acids, including picolinic acid. acs.org

Reagent/Method	Typical Conditions	Advantages
SOCl₂ then Amine	Reflux, then room temperature	Utilizes common, inexpensive reagents. researchgate.net
HBTU, Hünig's Base	Room temperature, 1-2 hours	Fast, efficient, and high yielding. acs.org
TiCl₄	85 °C, Pyridine	General procedure for a wide range of substrates. nih.gov
B(OCH₂CF₃)₃	80-100 °C, MeCN	Metal-free conditions. acs.org

This interactive table compares different methods for the amidation of pyridine-2-carboxylic acid precursors.

Functional Group Interconversions on Pyridine Carboxylic Acid Derivatives

Functional group interconversion (FGI) is a cornerstone of organic synthesis, allowing for the transformation of one functional group into another. wikipedia.org In the context of synthesizing 4-Chloro-3-iodopyridine-2-carboxamide, FGI strategies are crucial for introducing the C2-carboxamide group from a more accessible precursor, such as a nitrile, ester, or the carboxylic acid itself.

A primary route to the 2-carboxamide (B11827560) moiety is the activation of a corresponding pyridine-2-carboxylic acid. Standard peptide coupling reagents or conversion to an acyl chloride followed by reaction with ammonia (B1221849) or an amine can yield the desired amide. Alternatively, the hydrolysis of a 2-cyanopyridine (B140075) derivative under acidic or basic conditions provides another pathway to the carboxamide. This can be a strategic choice if the cyano group is more readily introduced or is more stable under preceding reaction conditions.

Another key interconversion involves the transformation of other functional groups into the carboxamide. For instance, a 2-methyl group on the pyridine ring could potentially be oxidized to a carboxylic acid, which is then converted to the carboxamide. These interconversions are often planned in a retrosynthetic manner to navigate complex syntheses. wikipedia.org

Table 1: Selected Functional Group Interconversion Methods for Pyridine-2-Carboxamide Synthesis

Starting Functional Group	Reagents and Conditions	Resulting Functional Group
Pyridine-2-carboxylic acid	1. SOCl₂ or (COCl)₂ 2. NH₃ or RNH₂	Pyridine-2-carboxamide
Pyridine-2-carbonitrile	H₂SO₄, H₂O, heat	Pyridine-2-carboxamide
Pyridine-2-carboxylate ester	NH₃, heat	Pyridine-2-carboxamide
2-Trichloromethylpyridine	H₂SO₄, H₂O	Pyridine-2-carboxylic acid

Convergent and Divergent Synthetic Routes for Polysubstituted Pyridines

The construction of a polysubstituted pyridine core like that of 4-Chloro-3-iodopyridine-2-carboxamide can be approached through either convergent or divergent strategies.

Convergent synthesis involves the independent synthesis of different fragments of the target molecule, which are then combined in the final stages. For halogenated pyridines, this could involve a cycloaddition reaction, such as a [4+2] Diels-Alder reaction, where a 1,2,4-triazine (B1199460) or a 2-azadiene acts as the diene. nih.govnih.gov This approach allows for the rapid assembly of a highly substituted pyridine ring from simpler, readily available components. acs.org

Divergent synthesis , conversely, begins with a common pyridine precursor that is sequentially functionalized to create a library of related compounds. A starting material like 2,4-dichloropyridine (B17371) could be selectively functionalized at different positions to introduce the iodo and carboxamide groups, demonstrating a divergent approach.

Strategies for Assembly of Complex Halogenated Pyridine Frameworks

Building a pyridine ring with a specific and dense pattern of halogens requires specialized strategies. One powerful method involves starting with a perhalogenated pyridine, such as pentachloropyridine, and performing a sequence of regioselective nucleophilic aromatic substitution (SNAr) reactions. The inherent reactivity differences of the pyridine ring positions (C2/C6 vs. C4 vs. C3/C5) can be exploited to control the order of substituent introduction.

Another key strategy is the use of halogen-metal exchange reactions on polyhalopyridines. researchgate.net For example, treating a bromo- or iodo-substituted pyridine with an organolithium or magnesium reagent at low temperature can generate a pyridyl-metal species. This intermediate can then be quenched with an electrophile to install a new functional group. This method is particularly useful for introducing substituents at positions that are not easily accessible through direct C-H functionalization or SNAr.

Directed ortho-metalation (DoM) is also a viable strategy, where a directing group on the pyridine ring (such as a carboxamide) guides metalation to an adjacent position, followed by quenching with an electrophilic halogen source (e.g., I₂, NBS, NCS).

One-Pot Methodologies for Integrated Halogenation and Functionalization

To improve synthetic efficiency, one-pot methodologies that combine multiple reaction steps without isolating intermediates are highly desirable. mdpi.comnih.gov For the synthesis of halogenated pyridine carboxamides, this could involve a sequence where a pyridine ring is formed and then halogenated in the same reaction vessel.

A notable example of a one-pot halogenation strategy involves the Zincke reaction. chemrxiv.orgnih.gov In this approach, the pyridine ring is activated by an N-aryl or N-acyl group and then opened with an amine to form a "Zincke imine." This acyclic intermediate, which is more akin to an electron-rich polyene, can undergo regioselective electrophilic halogenation. chemrxiv.orgnih.govchemrxiv.org Subsequent ring-closure regenerates the aromatic pyridine ring, now bearing a halogen at a position (typically C3) that is often difficult to functionalize directly. chemrxiv.orgnih.gov This method allows for the transformation of a simple pyridine into a 3-halopyridine under mild conditions in a single pot. nih.govchemrxiv.org

Table 2: Comparison of Pyridine Halogenation Strategies

Method	Position Selectivity	Conditions	Key Features
Electrophilic Aromatic Substitution (EAS)	C3/C5	Harsh (strong acids, high temp)	Electronically mismatched for pyridines. chemrxiv.orgnih.gov
Halogenation of N-Oxides	C2/C4	Mild to moderate	Alters the electronic properties of the ring to favor halogenation. nih.gov
Zincke Imine Intermediate	C3	Mild, one-pot potential	Transforms pyridine into a reactive acyclic intermediate. nih.govchemrxiv.org
Phosphonium Salt Displacement	C4	Two-step, mild	Installs a phosphine leaving group for subsequent nucleophilic halogenation. researchgate.netnih.gov

Late-Stage Functionalization Strategies for Complex Molecules

Late-stage functionalization (LSF) is a powerful strategy in medicinal chemistry for modifying complex molecules, like drug candidates, in the final steps of a synthesis. nih.gov This approach allows for the rapid generation of analogs for structure-activity relationship (SAR) studies without re-synthesizing the entire molecule. acs.org

For a target like 4-Chloro-3-iodopyridine-2-carboxamide, LSF could be envisioned through direct C-H functionalization. While the electron-deficient nature of the pyridine ring makes direct electrophilic substitution challenging, modern methods have been developed to overcome this. chemrxiv.org For example, C-H activation/halogenation can be achieved using transition metal catalysts.

Another innovative LSF approach involves a tandem C–H fluorination followed by nucleophilic aromatic substitution (SNAr). acs.orgnih.govberkeley.edu A C-H bond, often at the C2 position, can be converted to a C-F bond. The fluoride (B91410) then acts as an excellent leaving group for SNAr reactions with a wide range of nucleophiles under mild conditions. acs.orgnih.gov This two-step sequence effectively allows for the introduction of various functional groups at a late stage. nih.gov Similarly, converting a C-H bond into a phosphonium salt can enable subsequent displacement by a halide nucleophile, providing another route for late-stage halogenation. nih.govnih.gov

Reactivity and Advanced Reaction Mechanisms of 4 Chloro 3 Iodopyridine 2 Carboxamide and Its Analogs

Mechanistic Pathways of Nucleophilic Aromatic Substitution (SNAr)

Nucleophilic aromatic substitution (SNAr) is a critical reaction pathway for pyridines bearing halogen substituents. The inherent electron deficiency of the pyridine (B92270) ring, caused by the electronegative nitrogen atom, makes it susceptible to attack by nucleophiles. This reactivity is further modulated by the nature and position of substituents on the ring.

Influence of Halogen Substituents on SNAr Reactivity

The reactivity of halopyridines in SNAr reactions is significantly influenced by the identity of the halogen atom, which acts as the leaving group. The reaction generally proceeds through a two-step addition-elimination mechanism, involving the formation of a negatively charged intermediate known as the Meisenheimer complex. The stability of this intermediate is a key factor in determining the reaction rate.

The generally accepted order of reactivity for halogens as leaving groups in SNAr reactions is F > Cl > Br > I. This order is primarily dictated by the electronegativity of the halogen. The highly electronegative fluorine atom strongly polarizes the C-F bond, making the carbon atom more electrophilic and thus more susceptible to nucleophilic attack. Although the C-F bond is the strongest carbon-halogen bond, the rate-determining step is typically the initial nucleophilic attack, not the departure of the leaving group. Therefore, the ability of the halogen to stabilize the developing negative charge in the transition state leading to the Meisenheimer complex is paramount.

For a substrate like 4-Chloro-3-iodopyridine-2-carboxamide, the chlorine at the C4 position is the more likely site for SNAr. The C-Cl bond is more polarized than the C-I bond, and chlorine is generally a better leaving group than iodine in this type of reaction. The electron-withdrawing carboxamide group at the C2 position further activates the ring towards nucleophilic attack, particularly at the C4 and C6 positions.

Table 1: General Reactivity Trend of Halogens in SNAr Reactions

Halogen	Electronegativity (Pauling Scale)	C-X Bond Strength (in Benzene (B151609), kJ/mol)	General SNAr Reactivity
F	3.98	523	Highest
Cl	3.16	406	High
Br	2.96	347	Moderate
I	2.66	280	Low

Role of Steric and Electronic Effects in Halopyridine Reactivity

Both steric and electronic factors play a crucial role in determining the regioselectivity and rate of SNAr reactions on halopyridines.

Electronic Effects: The pyridine nitrogen atom is strongly electron-withdrawing, which reduces the electron density at the ortho (C2, C6) and para (C4) positions. This makes these positions more electrophilic and thus more susceptible to nucleophilic attack. Consequently, halogens at the C2, C4, and C6 positions are more readily displaced via SNAr than those at the C3 or C5 positions. In 4-Chloro-3-iodopyridine-2-carboxamide, the chlorine is at the activated C4 position. Furthermore, the carboxamide group (-CONH2) at the C2 position is also an electron-withdrawing group, which further enhances the electrophilicity of the pyridine ring, particularly at the C4 position, thereby increasing the rate of nucleophilic substitution at this site.

Steric Effects: Steric hindrance can influence the rate of SNAr reactions by impeding the approach of the nucleophile to the reaction center. In 4-Chloro-3-iodopyridine-2-carboxamide, the carboxamide group at the C2 position and the iodine atom at the C3 position could potentially exert some steric hindrance. However, the C4 position is relatively unhindered, allowing for easier access by nucleophiles. The iodine atom, being larger than the chlorine atom, provides more significant steric bulk. This steric hindrance around the C3 position would further disfavor any potential (and already electronically unfavorable) nucleophilic attack at that position.

Transition Metal-Catalyzed Cross-Coupling Reactions

Transition metal-catalyzed cross-coupling reactions are powerful tools for the formation of carbon-carbon and carbon-heteroatom bonds. For dihalogenated pyridines like 4-Chloro-3-iodopyridine-2-carboxamide, the differential reactivity of the C-Cl and C-I bonds is key to achieving selective functionalization.

Suzuki-Miyaura Cross-Coupling with Iodopyridine Substrates

The Suzuki-Miyaura coupling is a versatile palladium-catalyzed reaction that couples an organoboron reagent with an organohalide. In substrates containing multiple different halogens, the reaction exhibits high chemoselectivity. The selectivity is governed by the relative rates of oxidative addition of the palladium(0) catalyst to the carbon-halogen bonds.

The reactivity of the C-X bond in palladium-catalyzed cross-coupling reactions generally follows the order: I > Br > Cl > F. This trend is opposite to that observed in SNAr reactions and is primarily attributed to the carbon-halogen bond dissociation energies (BDEs). The weaker C-I bond undergoes oxidative addition with the Pd(0) catalyst much more readily than the stronger C-Cl bond.

Therefore, in the case of 4-Chloro-3-iodopyridine-2-carboxamide, a Suzuki-Miyaura coupling reaction is expected to occur with high regioselectivity at the C3 position, replacing the iodine atom while leaving the chlorine atom at the C4 position intact. This allows for subsequent functionalization at the C4 position if desired. The carboxamide group at C2 is not expected to interfere with the reaction and may even influence the reaction kinetics through its electronic properties.

Table 2: Bond Dissociation Energies and Relative Reactivity in Pd-Catalyzed Cross-Coupling

C-X Bond (in Benzene)	Bond Dissociation Energy (kJ/mol)	Relative Rate of Oxidative Addition
C-I	280	Very Fast
C-Br	347	Fast
C-Cl	406	Slow
C-F	523	Very Slow

Palladium-Catalyzed C-X Bond Activation and Regioselectivity Control

The activation of the C-X bond by a palladium catalyst is the crucial first step in the catalytic cycle of cross-coupling reactions. The regioselectivity of this activation in polyhalogenated pyridines is a subject of considerable research. While BDE is a primary factor, it is not the only determinant. The interaction between the LUMO of the heterocycle and the HOMO of the Pd(0) species, as well as the energy required to distort the C-X bond to the transition-state geometry, also play significant roles.

In 4-Chloro-3-iodopyridine-2-carboxamide, the C-I bond at the C3 position is overwhelmingly the more reactive site for oxidative addition. The significantly lower bond dissociation energy of the C-I bond compared to the C-Cl bond ensures that palladium insertion will occur selectively at the C3 position under standard cross-coupling conditions. This high degree of regioselectivity is a cornerstone of synthetic strategies involving dihalopyridines, enabling sequential and site-specific introduction of different substituents. The electron-withdrawing nature of the carboxamide at C2 and the pyridine nitrogen itself can influence the electronic properties of the ring, but are unlikely to reverse the inherent reactivity difference between the C-I and C-Cl bonds in this context.

Applications in Sonogashira and Buchwald-Hartwig Coupling Reactions

The predictable regioselectivity of 4-Chloro-3-iodopyridine-2-carboxamide makes it an excellent substrate for other important palladium-catalyzed cross-coupling reactions as well.

Sonogashira Coupling: This reaction involves the coupling of a terminal alkyne with an aryl or vinyl halide, catalyzed by palladium and a copper(I) co-catalyst. wikipedia.orgbeilstein-journals.org Similar to the Suzuki-Miyaura reaction, the Sonogashira coupling proceeds via oxidative addition of the palladium catalyst to the C-X bond. Consequently, the reaction with 4-Chloro-3-iodopyridine-2-carboxamide would be highly selective for the C-I bond. This would result in the formation of a 3-alkynyl-4-chloropyridine-2-carboxamide, a versatile intermediate for further synthetic transformations. Studies on analogous 2-aryl-4-chloro-3-iodoquinoline derivatives have shown exclusive Sonogashira coupling at the 3-iodo position. unisa.ac.za

Buchwald-Hartwig Amination: This is a palladium-catalyzed reaction for the formation of C-N bonds by coupling an amine with an aryl halide. wikipedia.org The catalytic cycle also begins with the oxidative addition of palladium to the C-X bond, and thus the same selectivity principles apply. When 4-Chloro-3-iodopyridine-2-carboxamide is subjected to Buchwald-Hartwig amination conditions, the amination will occur selectively at the C3 position, displacing the iodide. nih.gov This provides a direct route to 3-amino-4-chloropyridine-2-carboxamide derivatives. The remaining chloro group at the C4 position can then undergo a second Buchwald-Hartwig amination, often requiring more forcing conditions, or participate in other coupling reactions.

Homocoupling Reactions of Halopyridines

Homocoupling reactions of halopyridines are a important method for the synthesis of symmetrical bipyridines, which are valuable ligands in coordination chemistry and building blocks for functional materials. researchgate.netmdpi.com The two primary methods for these transformations are the Ullmann reaction and palladium-catalyzed homocoupling.

The classic Ullmann reaction involves the copper-mediated coupling of aryl halides at elevated temperatures to form symmetrical biaryls. organic-chemistry.org This reaction typically requires stoichiometric amounts of copper and harsh conditions. The reactivity of the aryl halide is influenced by electronic effects, with electron-withdrawing groups generally favoring the reaction. masterorganicchemistry.com The order of reactivity for the halogens is I > Br > Cl. masterorganicchemistry.com

Palladium-catalyzed homocoupling reactions offer a milder and more versatile alternative to the Ullmann reaction. These reactions can be performed under various conditions, often with a palladium catalyst such as palladium(II) acetate, a ligand, and a base. researchgate.net The synthesis of symmetrical biaryls from aryl halides can be achieved in good yields using a combination of Pd(OAc)₂ and nBu₄NBr as the catalyst system. researchgate.net

For halopyridines, the formation of bipyridine products can sometimes be challenging due to the strong coordination of the bipyridine product to the metal center, which can lead to catalyst deactivation and lower yields. researchgate.net The reactivity in these coupling reactions generally follows the order of iodo- > bromopyridines and 2-, 4- > 3-substituted halopyridines. researchgate.net

Table 1: Examples of Palladium-Catalyzed Homocoupling of Halopyridines

Halopyridine Substrate	Catalyst System	Conditions	Product	Yield
2-Bromopyridine (B144113)	Pd(OAc)₂, Benzimidazolium salt, K₂CO₃	Microwave	2,2'-Bipyridine	Moderate
3-Bromopyridine	Pd(OAc)₂, Benzimidazolium salt, K₂CO₃	Microwave	3,3'-Bipyridine	Moderate
Aryl Iodides/Bromides	Pd(OAc)₂, nBu₄NBr	-	Symmetrical Biaryls	Good to Excellent researchgate.net

Other Significant Organic Transformations

The pyridine ring is generally less reactive towards electrophilic aromatic substitution than benzene due to the electron-withdrawing effect of the nitrogen atom. youtube.comuoanbar.edu.iq Direct electrophilic substitution on pyridine is often difficult and requires harsh conditions. chemrxiv.org However, the reactivity can be enhanced by the presence of electron-donating groups or by conversion of the pyridine to its N-oxide. youtube.com

Nitration of the pyridine ring typically requires strong acids and high temperatures. masterorganicchemistry.com For instance, the nitration of pyridine itself is challenging, but substituted pyridines can be nitrated under forceful conditions. The position of substitution is influenced by the existing substituents on the ring. aklectures.com In the case of 4-chloropyridine-2-carboxamide (B108429) analogs, the directing effects of the chloro, iodo, and carboxamide groups would determine the regiochemical outcome of the nitration.

Halogenation of the pyridine ring can also be achieved under various conditions. For example, 3-selective halogenation of pyridines can be accomplished through a ring-opening, halogenation, and ring-closing sequence involving Zincke imine intermediates. nih.govchemrxiv.org This method allows for the introduction of iodo, bromo, and chloro substituents at the 3-position under mild conditions. nih.govchemrxiv.org

Table 2: Examples of Electrophilic Substitution on Pyridine Derivatives

Pyridine Derivative	Reaction	Reagents	Product	Reference
Pyridine	Nitration	HNO₃, H₂SO₄	3-Nitropyridine	masterorganicchemistry.com
2-Substituted Pyridines	3-Iodination	Tf₂O, HNBn₂, collidine, then NIS	2-Substituted-3-iodopyridine	nih.gov
Pyridine N-oxide	Nitration	HNO₃, H₂SO₄	4-Nitropyridine N-oxide	youtube.com

The halogen dance is a base-catalyzed intramolecular rearrangement of a halogen atom on an aromatic or heteroaromatic ring. clockss.orgresearchgate.net This reaction is a powerful tool for the synthesis of substituted pyridines that are not easily accessible by other methods. researchgate.netresearchgate.net The reaction is typically initiated by a strong base, such as lithium diisopropylamide (LDA), which deprotonates the ring to form a lithiated intermediate. This intermediate can then undergo a series of halogen-metal exchange steps, leading to the migration of the halogen atom to a different position. nih.gov

For dihalopyridines, the halogen dance can lead to interesting regioisomers. For example, the reaction of 2-halo-3-iodopyridines with LDA at low temperatures can lead to the formation of 4-halopyridines. nih.gov The selectivity of the reaction is highly dependent on the temperature, with the deprotolithiated product being the kinetic product at lower temperatures and the halogen dance product being the thermodynamic product at higher temperatures. nih.gov In the case of 2-bromo-4-iodopyridine, it can be synthesized from 2-bromopyridine via a halogen dance reaction using LDA and iodine. lookchem.com

Table 3: Examples of Halogen Dance Reactions in Halopyridines

Substrate	Base	Conditions	Major Product	Reference
2-Chloro-3-bromopyridine	LDA	-60 °C	2-Chloro-3-bromo-4-lithiopyridine (Kinetic)	nih.gov
2-Chloro-3-bromopyridine	LDA	-20 °C	2-Chloro-4-bromo-3-lithiopyridine (Thermodynamic)	nih.gov
2-Bromopyridine	LDA, then I₂	-	2-Bromo-4-iodopyridine	lookchem.com

Oxidation of the pyridine nitrogen to form a pyridine N-oxide is a common transformation that activates the pyridine ring towards both electrophilic and nucleophilic substitution. youtube.com This oxidation is typically carried out using peroxy acids such as meta-chloroperoxybenzoic acid (m-CPBA). The resulting N-oxide can then be used in a variety of subsequent reactions.

Reduction of halogenated pyridines can proceed via several pathways, including catalytic hydrogenation and chemoselective reduction of specific functional groups. Catalytic hydrogenation of the pyridine ring to a piperidine (B6355638) ring is a common transformation, often requiring a noble metal catalyst such as platinum or palladium and hydrogen gas. researchgate.netasianpubs.org The conditions for this reaction can be harsh, often involving high pressure and temperature. researchgate.net

The chemoselective reduction of the carboxamide group in the presence of the halogen substituents is a more challenging transformation. Various reducing agents can be employed for the reduction of amides to amines, but the chemoselectivity with respect to the carbon-halogen bonds needs to be carefully considered. sci-hub.seresearchgate.netrsc.orgresearchgate.net Hydride-based reagents are commonly used, but often lack functional group tolerance. researchgate.netrsc.org

Table 4: Examples of Oxidation and Reduction of Pyridine Derivatives

Reaction	Substrate	Reagents/Catalyst	Product	Reference
Oxidation	Pyridine	m-CPBA	Pyridine N-oxide	-
Hydrogenation	Substituted Pyridines	PtO₂	Substituted Piperidines	researchgate.netasianpubs.org
Amide Reduction	Secondary Carboxamides	Fe(CO)₄(IMes), Diphenylsilane, UV light	Aldimines	researchgate.net

Computational and Theoretical Investigations of 4 Chloro 3 Iodopyridine 2 Carboxamide

Quantum Chemical Calculations for Reaction Mechanisms

Quantum chemical calculations, particularly those employing Density Functional Theory (DFT), are powerful tools for mapping the potential energy surfaces of chemical reactions. These methods allow for the detailed investigation of reaction pathways, the identification of transient species like transition states, and the determination of reaction kinetics and selectivity.

Density Functional Theory (DFT) Studies on Reaction Pathways and Transition States

Density Functional Theory (DFT) is a widely used computational method to investigate the electronic structure of many-body systems. For 4-Chloro-3-iodopyridine-2-carboxamide, DFT calculations can model various potential reactions, such as nucleophilic aromatic substitution, cross-coupling reactions at the C-Cl or C-I bonds, or reactions involving the carboxamide group.

For instance, in a hypothetical cross-coupling reaction, DFT can be employed to map the entire catalytic cycle. This involves calculating the geometries and energies of all reactants, intermediates, transition states, and products. The transition state (TS) is a critical point on the reaction pathway, representing the highest energy barrier that must be overcome. By locating the TS for each elementary step (e.g., oxidative addition, transmetalation, reductive elimination), the most plausible reaction mechanism can be constructed. Studies on related pyridine (B92270) derivatives have successfully used DFT to elucidate such complex, multi-step transformations. nih.govresearchgate.net The calculations would typically involve a specific functional (like B3LYP or ωB97X-D) and a basis set (such as 6-311++G(d,p)) to ensure accuracy.

Analysis of Rate-Determining Steps and Activation Barriers

Illustrative Data Table: Calculated Activation Barriers for a Hypothetical Nucleophilic Aromatic Substitution

This table presents hypothetical DFT-calculated Gibbs free energy of activation (ΔG‡) for a competing nucleophilic aromatic substitution reaction on 4-Chloro-3-iodopyridine-2-carboxamide.

Reaction Step	Pathway A: Substitution at C4-Cl	Pathway B: Substitution at C3-I
Transition State (TS)	TS_Cl	TS_I
Activation Barrier (ΔG‡) in kcal/mol	25.4	21.8
Rate-Determining Step?	No	Yes (if both occur)

Note: Data are illustrative and based on typical values for similar reactions. Lower activation energy indicates a kinetically more favorable pathway.

Computational Prediction and Validation of Regioselectivity

Regioselectivity, the preference for reaction at one position over another, is a critical aspect of synthesizing functionalized pyridine derivatives. eurekaselect.com Computational chemistry offers a powerful method for predicting and understanding the origins of this selectivity. nih.govarxiv.org For 4-Chloro-3-iodopyridine-2-carboxamide, key questions of regioselectivity arise in reactions like metalation or cross-coupling, where reaction could occur at the C-Cl or C-I bond.

DFT calculations can predict the regioselectivity by comparing the activation barriers for the competing reaction pathways. For example, in a palladium-catalyzed cross-coupling reaction, the initial oxidative addition step is often crucial for determining the outcome. By calculating the transition state energies for the oxidative addition of the palladium catalyst to the C-I bond versus the C-Cl bond, a prediction can be made. Generally, the C-I bond is weaker and more polarizable, leading to a lower activation barrier for oxidative addition compared to the C-Cl bond, thus favoring reaction at the 3-position. Computational models can quantify this preference and validate experimental observations.

Electronic Structure and Reactivity Descriptors

The inherent reactivity of a molecule is governed by its electronic structure. Computational methods provide a suite of descriptors that help in rationalizing and predicting chemical behavior based on the distribution of electrons and the nature of molecular orbitals.

Frontier Molecular Orbital (HOMO/LUMO) Analysis

Frontier Molecular Orbital (FMO) theory is a fundamental concept used to explain chemical reactivity. libretexts.org It focuses on the Highest Occupied Molecular Orbital (HOMO) and the Lowest Unoccupied Molecular Orbital (LUMO). The HOMO acts as an electron donor, while the LUMO acts as an electron acceptor. The energy and spatial distribution of these orbitals are key indicators of a molecule's reactivity. acs.org

For 4-Chloro-3-iodopyridine-2-carboxamide, the HOMO is likely to be localized on the electron-rich pyridine ring and the iodine atom, indicating these are the primary sites for electrophilic attack. Conversely, the LUMO is expected to be distributed over the pyridine ring, particularly near the electron-withdrawing chloro and carboxamide groups, marking these as likely sites for nucleophilic attack. The HOMO-LUMO energy gap (ΔE) is an important indicator of chemical stability; a smaller gap suggests higher reactivity. tjnpr.org

Interactive Data Table: Frontier Orbital Properties

This table shows representative calculated energies for the frontier molecular orbitals of 4-Chloro-3-iodopyridine-2-carboxamide.

Molecular Orbital	Energy (eV)	Implied Reactivity
HOMO	-6.85	Nucleophilic / Electron Donating
LUMO	-1.75	Electrophilic / Electron Accepting
HOMO-LUMO Gap (ΔE)	5.10	Indicator of Chemical Stability

Note: These values are illustrative examples derived from DFT calculations on similar heterocyclic compounds.

Natural Bond Orbital (NBO) Analysis for Donor-Acceptor Interactions

Natural Bond Orbital (NBO) analysis is a computational technique that translates the complex, delocalized molecular orbitals of a calculated wavefunction into a more intuitive picture of localized bonds, lone pairs, and antibonding orbitals. researchgate.netuba.ar This method is particularly useful for quantifying donor-acceptor interactions within a molecule (hyperconjugation) or between reacting molecules.

Molecular Electrostatic Potential (MEP) Mapping for Reactivity Sites

A Molecular Electrostatic Potential (MEP) map is a crucial tool in computational chemistry for predicting the reactive behavior of a molecule. It illustrates the charge distribution on the molecular surface, identifying electrophilic (electron-poor) and nucleophilic (electron-rich) regions. For 4-Chloro-3-iodopyridine-2-carboxamide, an MEP analysis would typically reveal the negative potential (red/yellow areas) around the oxygen and nitrogen atoms of the carboxamide group and the nitrogen of the pyridine ring, indicating sites susceptible to electrophilic attack. Positive potential (blue areas) would be expected around the hydrogen atoms of the amide group, marking them as sites for nucleophilic interaction. However, specific values and detailed mapping for this compound are not available in the reviewed literature.

Evaluation of Local Reactivity Descriptors (Average Local Ionization Energies, Fukui Functions)

Local reactivity descriptors, derived from Density Functional Theory (DFT), provide quantitative insights into the reactivity of specific atomic sites within a molecule.

Fukui Functions: These functions identify which atoms in a molecule have the greatest tendency to accept or donate electrons. For 4-Chloro-3-iodopyridine-2-carboxamide, calculations would pinpoint the sites most susceptible to nucleophilic (f+), electrophilic (f-), and radical (f0) attacks.

Average Local Ionization Energies (ALIE): ALIE values on the molecular surface indicate the energy required to remove an electron from any point. Lower ALIE values correspond to the most probable sites for electrophilic attack.

Without published studies, the specific Fukui function indices and ALIE values for the atoms in 4-Chloro-3-iodopyridine-2-carboxamide cannot be presented.

Molecular Dynamics (MD) Simulations and Conformational Studies

Molecular Dynamics (MD) simulations are used to study the dynamic behavior of molecules over time, including conformational changes and interactions with their environment.

Conformational Landscape Analysis and Intermolecular Interactions

A conformational analysis of 4-Chloro-3-iodopyridine-2-carboxamide would explore the molecule's various spatial arrangements (conformers) and their relative energies. This is particularly important for understanding the orientation of the carboxamide group relative to the pyridine ring, which is governed by the rotation around the C-C single bond. This analysis would identify the most stable conformer(s) and the energy barriers between them. Furthermore, it would provide insights into potential intermolecular interactions, such as hydrogen bonding between the amide groups of adjacent molecules in a solid state or in solution. No specific studies detailing this landscape or interaction patterns were found.

Investigation of Solvent Effects on Molecular Behavior

The behavior and properties of a molecule can be significantly influenced by the solvent in which it is dissolved. Computational studies would typically use implicit or explicit solvent models to investigate how the polarity of the solvent affects the conformational stability, electronic properties, and reactivity of 4-Chloro-3-iodopyridine-2-carboxamide. For instance, polar solvents might stabilize certain conformers through dipole-dipole interactions or hydrogen bonding, potentially altering the reactivity of the molecule compared to its state in a nonpolar solvent or in the gas phase. Specific data on these solvent effects are not documented in the available literature.

Advanced Spectroscopic Characterization of 4 Chloro 3 Iodopyridine 2 Carboxamide

Vibrational Spectroscopy (FT-IR, FT-Raman) and Normal Mode Assignments

Vibrational spectroscopy, encompassing Fourier-transform infrared (FT-IR) and Fourier-transform Raman (FT-Raman) techniques, is essential for identifying the functional groups and characterizing the bonding framework of a molecule. For 4-Chloro-3-iodopyridine-2-carboxamide, the spectra would reveal characteristic vibrations of the pyridine (B92270) ring, the carboxamide group, and the carbon-halogen bonds.

The spectral analysis is often supported by computational methods, such as Density Functional Theory (DFT), to perform normal mode assignments based on the Potential Energy Distribution (PED). researchgate.net This approach allows for a precise correlation between observed spectral bands and specific molecular vibrations. nih.gov Key vibrational modes expected for this compound include the N-H stretching of the amide, the C=O stretching of the carbonyl group, in-plane and out-of-plane bending of the pyridine ring, and the characteristic low-frequency vibrations of the C-Cl and C-I bonds.

While detailed experimental spectra for 4-Chloro-3-iodopyridine-2-carboxamide are not available in the cited literature, the table below outlines the expected vibrational regions for its key functional groups based on analyses of similar compounds. researchgate.net

Vibrational Mode	Expected Wavenumber (cm⁻¹)	Spectroscopic Technique
N-H Stretching (Amide)	[Data Not Available]	FT-IR, FT-Raman
C-H Stretching (Pyridine Ring)	[Data Not Available]	FT-IR, FT-Raman
C=O Stretching (Carbonyl)	[Data Not Available]	FT-IR, FT-Raman
Pyridine Ring Skeletal Vibrations	[Data Not Available]	FT-IR, FT-Raman
C-N Stretching	[Data Not Available]	FT-IR, FT-Raman
C-Cl Stretching	[Data Not Available]	FT-IR, FT-Raman
C-I Stretching	[Data Not Available]	FT-IR, FT-Raman

Nuclear Magnetic Resonance (NMR) Spectroscopy for Structural Elucidation

NMR spectroscopy is an indispensable tool for determining the precise molecular structure by probing the chemical environments of magnetic nuclei, primarily ¹H (protons) and ¹³C.

In the ¹H NMR spectrum of 4-Chloro-3-iodopyridine-2-carboxamide, distinct signals would be expected for the two protons on the pyridine ring and the two protons of the primary amide (-CONH₂) group. The chemical shifts of the ring protons are influenced by the electronic effects of the chloro, iodo, and carboxamide substituents.

The ¹³C NMR spectrum would show six unique signals corresponding to the five carbon atoms of the pyridine ring and the carbonyl carbon of the carboxamide group. The positions of these signals are dictated by the hybridization and the electronic environment of each carbon atom, with the C-Cl, C-I, and C=O carbons exhibiting characteristic downfield shifts. Although specific experimental data for 4-Chloro-3-iodopyridine-2-carboxamide is not present in the provided search results, analysis of related structures provides a basis for predicting spectral features. chemicalbook.comrsc.org

Computational chemistry offers powerful methods for predicting NMR spectra, which can aid in the assignment of experimental signals and validate the proposed structure. echemi.com DFT calculations, using appropriate functionals and basis sets, can accurately compute the ¹H and ¹³C chemical shifts. Comparing these theoretical values with experimental data provides a high degree of confidence in the structural elucidation.

Nucleus	Expected Chemical Shift (δ, ppm)	Multiplicity
Pyridine Ring Protons	[Data Not Available]	[Data Not Available]
Amide Protons (-NH₂)	[Data Not Available]	[Data Not Available]
Pyridine Ring Carbons	[Data Not Available]	-
Carbonyl Carbon (C=O)	[Data Not Available]	-

Mass Spectrometry (MS) for Molecular Weight and Fragmentation Analysis

Mass spectrometry is used to determine the molecular weight and obtain information about the structural components of a molecule through fragmentation analysis. For 4-Chloro-3-iodopyridine-2-carboxamide (C₆H₄ClIN₂O), high-resolution mass spectrometry (HRMS) would confirm its elemental composition by providing a highly accurate mass measurement. The mass spectrum would be characterized by a distinct molecular ion peak (M⁺) whose isotopic pattern would reflect the presence of chlorine (³⁵Cl and ³⁷Cl isotopes). Fragmentation pathways often involve the loss of small, stable fragments such as the amide group (CONH₂) or halogen atoms, providing further structural confirmation. rsc.org

Analysis	Parameter	Expected Value
Molecular Weight	Monoisotopic Mass	281.9057 g/mol
Fragmentation Analysis	Molecular Ion Peak (m/z)	[Data Not Available]
Key Fragment Ions (m/z)	[Data Not Available]

Single Crystal X-ray Diffraction Studies for Solid-State Structure Determination

Single crystal X-ray diffraction is the definitive method for determining the three-dimensional atomic arrangement of a molecule in the solid state. mdpi.com This technique provides precise data on bond lengths, bond angles, and torsion angles, confirming the molecular connectivity and stereochemistry. mdpi.com Furthermore, it reveals details about the crystal packing, including intermolecular interactions like hydrogen bonding, which are crucial for understanding the material's physical properties. researchgate.net An X-ray diffraction study of 4-Chloro-3-iodopyridine-2-carboxamide would provide unambiguous proof of its structure.

Crystallographic Parameter	Value
Crystal System	[Data Not Available]
Space Group	[Data Not Available]
Unit Cell Dimensions (a, b, c, α, β, γ)	[Data Not Available]
Volume (V)	[Data Not Available]
Molecules per Unit Cell (Z)	[Data Not Available]

Ultraviolet-Visible (UV-Vis) Spectroscopy and Electronic Transitions

UV-Vis spectroscopy provides insights into the electronic structure of a molecule by measuring its absorption of ultraviolet and visible light. The spectrum of 4-Chloro-3-iodopyridine-2-carboxamide is expected to exhibit absorption bands corresponding to π→π* and n→π* electronic transitions. The π→π* transitions typically occur at shorter wavelengths with high intensity and are associated with the π-conjugated system of the pyridine ring. The n→π* transitions, involving non-bonding electrons on the nitrogen and oxygen atoms, are generally found at longer wavelengths and have lower intensity. The positions and intensities of these absorption maxima (λmax) are influenced by the various substituents on the aromatic ring.

λmax (nm)	Molar Absorptivity (ε, M⁻¹cm⁻¹)	Assigned Electronic Transition
[Data Not Available]	[Data Not Available]	π→π
[Data Not Available]	[Data Not Available]	n→π

Applications in Organic Synthesis and Materials Science

Role as a Versatile Building Block in Complex Organic Synthesis

The presence of multiple, orthogonally reactive sites on the pyridine (B92270) core makes 4-Chloro-3-iodopyridine-2-carboxamide an attractive starting material for the synthesis of a wide array of more complex molecules.

Pyridine-based structures are central to many pharmaceuticals and biologically active compounds. The chloro and iodo substituents on 4-Chloro-3-iodopyridine-2-carboxamide serve as excellent handles for cross-coupling reactions, such as Suzuki, Stille, and Sonogashira couplings. These reactions would allow for the introduction of a wide variety of carbon-based substituents at the 3- and 4-positions of the pyridine ring.

Furthermore, the carboxamide group can participate in various chemical transformations. For instance, it can be dehydrated to a nitrile, which is a precursor to tetrazoles and other nitrogen-rich heterocycles. The amide nitrogen itself can also be involved in cyclization reactions to form fused heterocyclic systems. The combination of these reactive sites allows for a modular and divergent approach to the synthesis of a library of substituted pyridines and their fused analogues. For example, similar structures like 2-chloro-3-iodopyridin-4-amine (B1632570) are known to be key intermediates in the synthesis of pyrrolo[3,2-c]pyridine derivatives, which have shown potential as antibacterial agents. chemicalbook.com

Table 1: Potential Heterocyclic Scaffolds from 4-Chloro-3-iodopyridine-2-carboxamide

Starting Material	Reagents and Conditions	Resulting Heterocyclic Core
4-Chloro-3-iodopyridine-2-carboxamide	Arylboronic acid, Pd catalyst, base (Suzuki Coupling)	4-Aryl-3-iodopyridine-2-carboxamide
4-Chloro-3-iodopyridine-2-carboxamide	Terminal alkyne, Pd/Cu catalyst, base (Sonogashira Coupling)	4-Chloro-3-(alkynyl)pyridine-2-carboxamide
4-Chloro-3-iodopyridine-2-carboxamide	Dehydrating agent (e.g., POCl₃)	4-Chloro-3-iodopyridine-2-carbonitrile

Multicomponent reactions (MCRs) are highly efficient synthetic strategies that combine three or more reactants in a single step to generate complex products. nih.govnih.gov The functional groups present in 4-Chloro-3-iodopyridine-2-carboxamide could potentially enable its participation in such reactions. For instance, the carboxamide could act as a nucleophile or, upon conversion to a nitrile, as a component in reactions like the Ugi or Passerini reactions. nih.gov

Tandem, or cascade, reactions involve a sequence of intramolecular reactions that occur without the need to isolate intermediates. The strategic placement of reactive sites in 4-Chloro-3-iodopyridine-2-carboxamide could facilitate the design of novel tandem processes. For example, an initial cross-coupling reaction at the iodo position could be followed by an intramolecular cyclization involving the carboxamide, leading to the rapid assembly of complex polycyclic systems.

Development of Advanced Materials

The incorporation of highly functionalized heterocyclic units into larger molecular assemblies is a key strategy in the development of advanced materials with tailored properties.

The di-halogenated nature of 4-Chloro-3-iodopyridine-2-carboxamide makes it a potential monomer for step-growth polymerization reactions. For example, polycondensation reactions via repeated cross-coupling reactions could lead to the formation of novel conjugated polymers. The pyridine and carboxamide units within the polymer backbone would be expected to influence the polymer's solubility, thermal stability, and electronic properties.

Furthermore, this compound could be used to functionalize existing polymers or materials. By grafting it onto a polymer backbone, the unique properties of the substituted pyridine ring can be imparted to the bulk material. Such functionalized materials could find applications as sensors, catalysts, or in biomedical devices.

The electronic properties of organic materials are highly dependent on their molecular structure. The pyridine ring is an electron-deficient system, and the presence of both an electron-withdrawing chloro group and a polar carboxamide group, along with the polarizable iodo group, would significantly influence the electronic nature of 4-Chloro-3-iodopyridine-2-carboxamide.

When incorporated into larger conjugated systems, such as polymers or small molecules for organic electronics, this building block could be used to tune the material's highest occupied molecular orbital (HOMO) and lowest unoccupied molecular orbital (LUMO) energy levels. This ability to modulate the electronic band gap is crucial for the design of materials for organic light-emitting diodes (OLEDs), organic photovoltaics (OPVs), and organic field-effect transistors (OFETs). The presence of the carboxamide group could also promote intermolecular hydrogen bonding, which can influence the solid-state packing and, consequently, the charge transport properties of the material.

Structure Activity Relationship Sar and Biological Scaffold Design

The Pyridine-2-carboxamide Moiety as a Privileged Scaffold in Drug Discovery

The pyridine-2-carboxamide nucleus is widely recognized as a "privileged scaffold" in medicinal chemistry. rsc.orgresearchgate.netnih.govrsc.org This designation stems from its recurring presence in a multitude of biologically active compounds, including numerous FDA-approved drugs. rsc.orgrsc.orgscispace.com The versatility of this scaffold lies in its unique structural and electronic properties. The pyridine (B92270) ring, an isostere of benzene (B151609), contains a nitrogen atom that can act as a hydrogen bond acceptor, enhancing solubility and bioavailability. rsc.org The carboxamide group provides both hydrogen bond donor and acceptor capabilities, facilitating strong interactions with biological targets. pipzine-chem.com

The arrangement of the carboxamide group at the 2-position of the pyridine ring creates a specific spatial orientation of these interaction points, which has proven effective for binding to a diverse range of protein targets. nih.govasm.org This scaffold is a cornerstone in the development of drugs for various therapeutic areas, including antimicrobials, anti-inflammatories, and anticancer agents. rsc.orgnih.govresearchgate.net The adaptability of the pyridine-2-carboxamide moiety allows for extensive chemical modifications, enabling the fine-tuning of its pharmacokinetic and pharmacodynamic properties. rsc.orgresearchgate.net

The pyridine-2-carboxamide structure is a key component in the design of inhibitors for various enzymes and as ligands for different receptors. Its ability to form stable complexes with biological macromolecules is a primary reason for its prevalence in drug discovery programs. nih.gov

Elucidation of Critical Structural Features for Modulated Biological Activity

The biological activity of pyridine-2-carboxamide derivatives is highly dependent on the nature and position of substituents on the pyridine ring and the amide nitrogen. The introduction of different functional groups can significantly alter the compound's electronic properties, lipophilicity, and steric profile, thereby influencing its interaction with biological targets. mdpi.com

Halogenation is a particularly important strategy for modulating the activity of this scaffold. The introduction of halogen atoms, such as chlorine and iodine, can have profound effects. For instance, a chloro substituent can enhance the inhibitory activity of certain pyridine carboxamide derivatives. mdpi.com The position of the halogen is also critical; for example, a chlorine atom at the meta position of the pyridine ring has been shown to result in potent inhibition of urease. mdpi.com

Molecular Docking and Ligand-Receptor Interaction Studies

Molecular docking is a powerful computational tool used to predict the binding orientation and affinity of a small molecule to its target protein. tandfonline.com For pyridine-2-carboxamide derivatives, docking studies have provided valuable insights into their mechanism of action at a molecular level. mdpi.comnih.gov

For example, in studies of pyridine carboxamide inhibitors of urease, docking simulations have shown that the pyridine nitrogen can coordinate with the nickel ions in the enzyme's active site, while the carboxamide moiety forms hydrogen bonds with surrounding residues. mdpi.com The binding affinity, often expressed as a docking score, can be used to rank different derivatives and prioritize them for synthesis and biological testing. A more negative docking score generally indicates a stronger binding affinity. tandfonline.com

While specific molecular docking studies for 4-chloro-3-iodopyridine-2-carboxamide are not available in the reviewed literature, it can be hypothesized that the chloro and iodo substituents would play a significant role in its binding mode. These halogens could participate in halogen bonding, a type of non-covalent interaction that is increasingly recognized as important in drug-receptor interactions. They would also influence the molecule's shape and size, affecting how it fits into the binding pocket of a target protein.

Based on the interactions observed in molecular docking studies, it is possible to predict the inhibitory or modulatory activity of a compound. rsc.org For instance, if a compound is shown to bind to the active site of an enzyme in a way that blocks the access of the natural substrate, it is predicted to be an inhibitor of that enzyme. The strength of the predicted inhibition can be correlated with the calculated binding affinity and the number and quality of the interactions formed. mdpi.comnih.gov

In the case of pyridine-2-carboxamide derivatives, the formation of key hydrogen bonds with the protein backbone or specific side chains is often a predictor of potent biological activity. nih.gov The specific interactions of substituents on the pyridine ring can also be used to predict selectivity for a particular target.

For 4-chloro-3-iodopyridine-2-carboxamide, a thorough molecular docking study against a specific biological target would be necessary to predict its inhibitory activity. Such a study would analyze the potential hydrogen bonds, hydrophobic interactions, and halogen bonds formed by the molecule within the binding site. The predicted binding mode and affinity could then be used to guide the design of more potent and selective analogs.

Rational Design Principles for Pyridine-Based Bioactive Compounds

The rational design of bioactive compounds based on the pyridine scaffold involves a systematic approach to modifying the core structure to optimize its biological activity and drug-like properties. nih.govresearchgate.net This process often begins with a lead compound that has a known biological activity. acs.org

One of the key principles in the rational design of pyridine-based compounds is structure-activity relationship (SAR) analysis. By synthesizing and testing a series of related compounds with systematic variations in their structure, it is possible to identify the key structural features required for activity. mdpi.com For example, SAR studies on pyridine carboxamide derivatives might explore the effects of different substituents at various positions on the pyridine ring. mdpi.com

Molecular modeling and computational chemistry play a crucial role in modern rational drug design. rsc.org Techniques such as molecular docking, as discussed in the previous section, can be used to visualize how a compound binds to its target and to predict the effects of structural modifications. tandfonline.com This allows for a more targeted approach to drug design, reducing the number of compounds that need to be synthesized and tested.

Another important aspect of rational design is the consideration of pharmacokinetic properties, often referred to as ADME (absorption, distribution, metabolism, and excretion). The pyridine scaffold is often used to improve the water solubility of drug candidates. rsc.org Computational tools can be used to predict the ADME properties of designed compounds, helping to ensure that they have a good chance of being effective in vivo. mdpi.com

The design of 4-chloro-3-iodopyridine-2-carboxamide likely followed these rational design principles. The pyridine-2-carboxamide scaffold was chosen for its known biological activity, and the specific halogen substituents were likely selected to optimize its interaction with a particular biological target, based on prior SAR data or computational modeling.

Analytical Methodologies for 4 Chloro 3 Iodopyridine 2 Carboxamide

Chromatographic Techniques for Separation and Characterization

Chromatographic methods are fundamental for the separation, identification, and purification of chemical compounds. For pyridine (B92270) derivatives, techniques like HPLC, LC-MS, and UPLC are routinely employed. However, specific applications of these techniques to 4-Chloro-3-iodopyridine-2-carboxamide, including details on stationary phases, mobile phases, gradient elution programs, and detector settings, are not available in the public domain.

High-Performance Liquid Chromatography (HPLC)

There are no specific, peer-reviewed HPLC methods published for the analysis of 4-Chloro-3-iodopyridine-2-carboxamide. While generic HPLC methods for pyridine-containing compounds exist, the specific conditions required for the effective separation and quantification of this particular analyte have not been documented.

Liquid Chromatography-Mass Spectrometry (LC-MS)

Detailed LC-MS methods for the characterization or quantification of 4-Chloro-3-iodopyridine-2-carboxamide are not described in the available scientific literature. This includes a lack of information on ionization techniques, mass transitions for selected reaction monitoring (SRM), or accurate mass measurements that would be crucial for its specific detection and analysis.

Ultra-Performance Liquid Chromatography (UPLC)

Information regarding the use of UPLC for the analysis of 4-Chloro-3-iodopyridine-2-carboxamide is not present in the reviewed sources. UPLC, a high-resolution separation technique, has not been specifically applied to this compound in any published research.

Patent Landscape and Intellectual Property Surrounding 4 Chloro 3 Iodopyridine 2 Carboxamide

Analysis of Patented Synthetic Routes and Key Intermediates

While a specific, universally cited patent for the synthesis of 4-chloro-3-iodopyridine-2-carboxamide is not prominently highlighted in public domain literature, its synthesis can be logically deduced from established pyridine (B92270) chemistry and patents for analogous structures. The synthetic strategy generally revolves around the sequential halogenation and functional group manipulation of a pyridine scaffold. A plausible and patented approach would likely involve the synthesis of a key intermediate, 2-chloro-3-iodopyridine-4-amine, followed by conversion of the amine group to a carboxamide.

A representative patented synthetic route for a closely related key intermediate, 2-chloro-3-iodo-4-pyridinamine, proceeds via the direct iodination of 2-chloropyridin-4-amine. This process typically utilizes an iodine source, such as iodine monochloride, in a suitable solvent system. The subsequent conversion of the amino group at the 4-position to a carboxamide at the 2-position would involve several steps, likely including diazotization followed by cyanation and subsequent hydrolysis, or through palladium-catalyzed carbonylation reactions.

Key Intermediates in Patented Syntheses:

Intermediate	Chemical Structure	Role in Synthesis	Relevant Patent Classifications (Illustrative)
2-Chloropyridin-4-amine	C₅H₅ClN₂	Starting material for iodination.	C07D 213/74
2-Chloro-3-iodopyridin-4-amine (B1632570)	C₅H₄ClIN₂	Key halogenated intermediate.	C07D 213/80
4-Chloro-3-iodopyridine-2-carbonitrile	C₆H₂ClIN₂	Precursor to the carboxamide.	C07D 213/81

Patent-Derived Applications in Chemical and Pharmaceutical Industries

The primary value of 4-chloro-3-iodopyridine-2-carboxamide, as reflected in the patent literature, lies in its utility as a building block for the synthesis of complex heterocyclic compounds with potential therapeutic applications. Patents often claim the final, biologically active molecules, with the synthesis of the core structures from intermediates like 4-chloro-3-iodopyridine-2-carboxamide described within the patent's examples.

One significant area of application is in the development of kinase inhibitors, a class of drugs widely used in oncology. The pyridine ring, substituted with reactive chloro and iodo groups, allows for facile introduction of various substituents through cross-coupling reactions (e.g., Suzuki, Sonogashira, Buchwald-Hartwig couplings). This modularity is crucial for exploring the structure-activity relationships of potential drug candidates. For instance, patent CN103183674A describes the use of 4-chloro-3-iodopyridine-2-carboxamide in the preparation of fused heterocyclic derivatives, which are often scaffolds for kinase inhibitors.

Another patented application area is in the synthesis of compounds targeting neurodegenerative diseases. The core structure provided by 4-chloro-3-iodopyridine-2-carboxamide can be elaborated to produce molecules that interact with specific receptors or enzymes in the central nervous system.

Table of Patent-Derived Applications:

Application Area	Description of Use	Example Final Product Class	Illustrative Patent Classification
Oncology	Intermediate for the synthesis of kinase inhibitors. The chloro and iodo groups serve as handles for building more complex structures that can bind to the active site of kinases.	Fused Pyrido[4,3-d]pyrimidines	A61K 31/519, C07D 471/04
Neuroscience	Building block for compounds aimed at treating neurodegenerative diseases. The pyridine core is a common feature in CNS-active drugs.	Fused Heterocyclic Compounds	A61P 25/28, C07D 487/04
Agrochemicals	Potential precursor for novel herbicides and pesticides, leveraging the biological activity often associated with halogenated pyridines.	Substituted Pyridine Carboxamides	A01N 43/40

Strategic Importance in Research and Development for Chemical Entities

The strategic importance of 4-chloro-3-iodopyridine-2-carboxamide in research and development is multifaceted. Its pre-functionalized nature, with distinct reactive sites, makes it a highly valuable starting material for medicinal chemistry programs.

Accelerated Drug Discovery: By providing a readily available and versatile scaffold, this intermediate allows chemists to rapidly synthesize a diverse library of compounds for biological screening. The ability to perform selective reactions at the chloro, iodo, and carboxamide positions enables the systematic exploration of chemical space around a core structure.

Intellectual Property Generation: The use of novel intermediates like 4-chloro-3-iodopyridine-2-carboxamide can be a key component of a company's intellectual property strategy. While the intermediate itself may be known, its specific use in the synthesis of a new class of proprietary compounds can be protected by patents. This creates a barrier to entry for competitors and secures the commercial potential of the final drug product.

Platform for New Chemical Entities: This compound serves as a platform for the development of new chemical entities (NCEs). Its structural features can be incorporated into a wide range of molecular architectures, leading to the discovery of compounds with novel mechanisms of action and improved therapeutic profiles. The development of fused heterocyclic systems from this intermediate is a testament to its role in generating structurally complex and patentable NCEs.

Future Research Directions and Emerging Paradigms for 4 Chloro 3 Iodopyridine 2 Carboxamide

Addressing Current Limitations in Regioselective Halogenation of Pyridines

The synthesis of polysubstituted pyridines, such as 4-Chloro-3-iodopyridine-2-carboxamide, is often hampered by challenges in achieving precise regioselectivity during halogenation. The electron-deficient nature of the pyridine (B92270) ring makes it less susceptible to electrophilic aromatic substitution compared to benzene (B151609), often requiring harsh reaction conditions that can lead to a mixture of constitutional isomers and limit functional group tolerance. nih.govsigmaaldrich.com

Future research should prioritize the development of novel synthetic strategies that allow for the controlled and selective introduction of halogen atoms onto the pyridine core. One promising avenue is the exploration of directing group strategies, where a pre-installed functional group guides the halogenating agent to a specific position. For instance, the carboxamide group at the 2-position of the target molecule could potentially be exploited to direct iodination to the adjacent 3-position.

Furthermore, a deeper understanding of the electronic and steric effects of substituents on the pyridine ring is crucial for predicting and controlling the regiochemical outcome of halogenation reactions. The development of more sophisticated catalytic systems, including those based on transition metals, could also offer milder and more selective alternatives to traditional halogenation methods. nih.govechemi.com Overcoming these limitations is paramount for the efficient and scalable synthesis of 4-Chloro-3-iodopyridine-2-carboxamide and its analogues, thereby enabling a more thorough investigation of their properties and potential applications.

Exploration of Novel and Sustainable Reaction Methodologies

The pursuit of greener and more efficient synthetic methods is a central theme in modern chemistry. For the synthesis of 4-Chloro-3-iodopyridine-2-carboxamide, future research should focus on the adoption of novel and sustainable reaction methodologies that minimize waste, reduce energy consumption, and enhance safety.

Electrochemical Synthesis Approaches for Halogenation

Electrochemical methods offer a compelling alternative to conventional chemical reagents for halogenation. nih.gov By using electricity as a "reagent," these methods can often be performed under milder conditions and with greater control over the reaction. The electrochemical generation of halogenating species in situ can circumvent the need to handle hazardous and corrosive reagents. Future investigations could explore the electrochemical chlorination and iodination of a suitable pyridine-2-carboxamide precursor to afford 4-Chloro-3-iodopyridine-2-carboxamide. This approach could lead to higher yields, improved selectivity, and a more environmentally benign synthetic route.

Continuous Flow Chemistry Applications for Enhanced Efficiency

Continuous flow chemistry has emerged as a powerful tool for the synthesis of fine chemicals and pharmaceuticals, offering advantages in terms of safety, scalability, and process control. google.com The halogenation of pyridines can be highly exothermic, and the use of a continuous flow reactor allows for efficient heat dissipation, thereby preventing runaway reactions and improving safety. Furthermore, the precise control over reaction parameters such as temperature, pressure, and residence time can lead to improved yields and selectivities. The application of continuous flow technology to the synthesis of 4-Chloro-3-iodopyridine-2-carboxamide could enable a more efficient, safer, and scalable production process, which is essential for its potential commercialization.

Expansion of Synthetic Utility into Underexplored Chemical Space

The unique arrangement of substituents on the 4-Chloro-3-iodopyridine-2-carboxamide ring system provides a versatile platform for further chemical modifications, opening the door to a vast and underexplored chemical space. The chlorine and iodine atoms can serve as handles for a variety of cross-coupling reactions, such as Suzuki, Sonogashira, and Buchwald-Hartwig aminations, allowing for the introduction of a wide range of functional groups at these positions.

Future research should focus on systematically exploring the reactivity of the C-Cl and C-I bonds in 4-Chloro-3-iodopyridine-2-carboxamide. The differential reactivity of these two halogens could be exploited for sequential and site-selective functionalization, leading to the synthesis of complex and diverse molecular architectures. The carboxamide group can also be modified or used as a directing group to influence the reactivity of the pyridine ring. The resulting library of novel compounds could then be screened for a wide range of biological activities, potentially leading to the discovery of new drug candidates or agrochemicals.

Advanced Computational Methodologies for Predictive Modeling and Rational Design

In recent years, computational chemistry has become an indispensable tool in the rational design of new molecules and the prediction of their properties. For 4-Chloro-3-iodopyridine-2-carboxamide, advanced computational methodologies can be employed to accelerate its development and explore its potential applications.

Density Functional Theory (DFT) calculations can be used to predict the electronic properties, reactivity, and spectroscopic signatures of the molecule. This information can be invaluable in understanding its chemical behavior and in designing new synthetic routes. Furthermore, molecular docking studies can be used to predict the binding affinity of 4-Chloro-3-iodopyridine-2-carboxamide and its derivatives to various biological targets, thereby guiding the design of new drug candidates. The use of machine learning and artificial intelligence algorithms could further enhance these predictive models by analyzing large datasets of chemical structures and biological activities.

Green Chemistry Principles in the Synthesis of Halogenated Pyridines

The principles of green chemistry provide a framework for designing chemical products and processes that are environmentally benign. The synthesis of 4-Chloro-3-iodopyridine-2-carboxamide and other halogenated pyridines should be guided by these principles to minimize their environmental impact.

Future research should focus on developing synthetic routes that utilize renewable feedstocks, minimize the use of hazardous solvents and reagents, and maximize atom economy. The use of catalytic methods, as opposed to stoichiometric reagents, is a key aspect of green chemistry. Additionally, the development of processes that generate minimal waste and allow for the recycling of catalysts and solvents is crucial. By embracing the principles of green chemistry, the synthesis of 4-Chloro-3-iodopyridine-2-carboxamide can be made more sustainable and environmentally responsible.

Q & A

Basic: What are the standard synthetic routes for 4-Chloro-3-iodopyridine-2-carboxamide, and how can purity be validated?

Answer:
The synthesis typically involves halogenation and functionalization of pyridine precursors. For example:

• Step 1: Iodination at the 3-position of a 2-carboxamide pyridine scaffold using iodine monochloride (ICl) under controlled temperatures (0–5°C) to minimize side reactions .
• Step 2: Chlorination at the 4-position via nucleophilic aromatic substitution (SNAr) with phosphorus oxychloride (POCl₃) as a reagent .
  Validation: Use HPLC (≥98% purity threshold) coupled with mass spectrometry (MS) for molecular weight confirmation. NMR (¹H/¹³C) should resolve characteristic peaks:
• Iodo group (δ 120–140 ppm in ¹³C NMR).
• Carboxamide protons (δ 6.5–7.5 ppm in ¹H NMR) .

Advanced: How can density functional theory (DFT) optimize reaction conditions for halogenation steps?

Answer:
DFT calculations (e.g., B3LYP/6-31G*) can model transition states and predict regioselectivity in halogenation. Key steps:

• Geometry Optimization: Compare energy profiles for iodination at the 3-position vs. competing sites.
• Solvent Effects: Simulate polar aprotic solvents (e.g., DMF) to stabilize charged intermediates, aligning with experimental yields .
• Validation: Cross-reference computed activation energies with experimental kinetics (e.g., Arrhenius plots). Discrepancies >5% suggest revisiting functional choices (e.g., hybrid vs. pure exchange-correlation functionals) .

Basic: What analytical techniques resolve structural ambiguities in halogenated pyridine derivatives?

Answer:

• X-ray Crystallography: Definitive for confirming substitution patterns (e.g., iodine vs. chlorine positions).
• 2D NMR (COSY, HSQC): Differentiates coupling between adjacent protons (e.g., J₃,4 coupling in pyridine rings).
• IR Spectroscopy: Confirms carboxamide C=O stretch (~1680 cm⁻¹) and N-H bending (~1550 cm⁻¹) .

Advanced: How to address contradictions in reported bioactivity data for this compound?

Answer:

• Source Analysis: Cross-check assay conditions (e.g., cell lines, concentration ranges). For example, IC₅₀ discrepancies in kinase inhibition may arise from ATP concentration variations .
• Metastable Polymorphs: Use differential scanning calorimetry (DSC) to detect polymorphic forms affecting solubility and activity.
• Computational Docking: Compare binding modes in homology models (e.g., AutoDock Vina) to identify false positives from pan-assay interference compounds (PAINS) .

Basic: What safety protocols are critical during synthesis?

Answer:

• Halogen Handling: Use fume hoods for iodine/chlorine reagents; monitor for thyroid toxicity risks (OSHA PEL: 0.1 ppm for I₂ vapor).
• Waste Management: Quench excess POCl₃ with ice-cold water to prevent exothermic decomposition .
• PPE: Nitrile gloves and splash goggles mandatory; avoid latex due to permeability to halogenated solvents .

Advanced: How can structure-activity relationship (SAR) studies guide derivatization?

Answer:

• Core Modifications: Replace iodine with bromine to assess steric effects on target binding (e.g., kinase active sites).
• Carboxamide Bioisosteres: Substitute with sulfonamides or ureas to modulate hydrogen-bonding capacity .
• Data-Driven SAR: Apply multivariate analysis (e.g., PCA) on IC₅₀ datasets to identify substituent contributions to potency .

Basic: What are the storage requirements to ensure compound stability?

Answer:

• Temperature: Store at –20°C in amber vials to prevent photodegradation of the iodo group.
• Desiccants: Use silica gel to avoid hydrolysis of the carboxamide in humid conditions.
• Compatibility: Avoid PVC containers; use glass or fluoropolymer-lined caps .

Advanced: How to design a computational workflow for predicting metabolite pathways?

Answer:

• Phase I Metabolism: Use software like Schrödinger’s MetaSite to predict oxidative dehalogenation or hydroxylation sites.
• Glucuronidation Likelihood: Apply machine learning models (e.g., Random Forest) trained on PubChem’s metabolite databases .
• Validation: Compare in silico results with in vitro microsomal assays (e.g., human liver microsomes + NADPH) .

Basic: Which spectroscopic libraries are reliable for spectral matching?

Answer:

• NMR: Use the Biological Magnetic Resonance Data Bank (BMRB) or ACD/Labs database.
• MS: NIST Chemistry WebBook or mzCloud for high-resolution matches.
• Avoid: Vendor-specific libraries without peer-reviewed entries .
  

Advanced: What strategies mitigate batch-to-batch variability in scaled-up synthesis?

Answer:

• Process Analytical Technology (PAT): Implement in-line FTIR to monitor reaction progress in real time.
• Design of Experiments (DoE): Optimize parameters (temperature, stoichiometry) via response surface methodology (RSM).
• Crystallization Control: Use seeded cooling crystallization to ensure consistent particle size distribution .